1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol

• IUPAC Name: 1-[(E)-3-[4-(dimethylamino)phenyl]prop-2-enyl]piperidin-3-ol
• InChI: InChI=1S/C16H24N2O/c1-17(2)15-9-7-14(8-10-15)5-3-11-18-12-4-6-16(19)13-18/h3,5,7-10,16,19H,4,6,11-13H2,1-2H3/b5-3+
• InChI Key: PMTNCRHDKNOHNZ-HWKANZROSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CCN2CCCC(C2)O
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/CN2CCCC(C2)O
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol, also known as DAPP or DAPPI, is a synthetic compound that has been widely studied for its potential use in various scientific research applications. This compound belongs to the class of piperidinols and is structurally similar to other compounds that have been found to have biological activity.

Mechanism of Action

The mechanism of action of 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been found to increase the release of dopamine in the brain, which may contribute to its potential use in the treatment of addiction and drug abuse.
Biochemical and Physiological Effects:
1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been found to have several biochemical and physiological effects. In animal studies, 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been found to increase locomotor activity and induce hyperactivity. 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has also been found to increase the release of dopamine in the brain, which may contribute to its potential use in the treatment of addiction and drug abuse.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. Another advantage is that it has been widely studied, and its potential uses in various scientific research applications have been well documented. One limitation of using 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol in lab experiments is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for the study of 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol. One direction is to further elucidate its mechanism of action, which may lead to the development of new drugs for the treatment of addiction and drug abuse. Another direction is to study its potential use as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, further studies are needed to determine the safety and efficacy of 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol in humans.

Scientific Research Applications

1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been studied for its potential use in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been found to have potential as a tool for studying the mechanisms of addiction and drug abuse. In pharmacology, 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease. In medicinal chemistry, 1-{3-[4-(dimethylamino)phenyl]-2-propen-1-yl}-3-piperidinol has been studied for its potential use as a lead compound for the development of new drugs.